![molecular formula C16H25NO3 B1206857 Serratine CAS No. 15252-93-4](/img/structure/B1206857.png)
Serratine
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Overview
Description
Serratine is an azaspiro compound.
Scientific Research Applications
Synthesis and Structural Study
- Synthesis of Serratine : The first total syntheses of this compound, lycoposerramine T, and lycopoclavamine B have been achieved, focusing on constructing the functionalized octahydroindane skeleton, a key structure in these natural products (Zaimoku et al., 2013).
Agricultural Applications
- Agricultural Growth Promotion : Microorganisms like Serratia sp. have shown potential in promoting biomass production, gas exchange, and nutrient uptake in upland rice, highlighting the role of such microorganisms in sustainable agriculture (Nascente et al., 2016).
Ethnopharmacology and Phytochemistry
Ethnopharmacological Relevance : Plants like Cedrela serrata and Morella serrata have been traditionally used in various diseases. Studies reveal the presence of significant phytochemical constituents, contributing to their in vitro activities like antioxidant, anti-infective, and cytotoxic activities (Almubayedh & Ahmad, 2019), (Sabiu & Ashafa, 2016).
Clerodendrum serratum : Known for treating respiratory disorders, inflammation, and fever, this plant has been studied for its anti-asthmatic, mast cell stabilization, anti-allergic, anti-oxidant, anti-inflammatory, and anticancer potential, largely attributed to its saponins, flavonoids, and phenolics (Patel et al., 2014).
Anti-osteoporotic Constituents : Research on Indian medicinal plants like Allophylus serratus has identified compounds with osteogenic activities, supporting their traditional use in promoting bone health (Kumar et al., 2010).
Boswellic Acids from Boswellia serrata : Extensive research has been conducted on the cytotoxic and antitumor properties of Boswellic acids from Boswellia serrata, a traditional medicine used for various inflammatory diseases. These acids have been identified as promising candidates for anticancer drug development (Khan et al., 2016).
Pharmacology and Toxicology
Anti-inflammatory and Anti-arthritic Properties : Studies on the root, stem, and leaf extracts of Chloranthus serratus and Clerodendrum serratum have shown significant anti-inflammatory and anti-arthritic effects, providing a scientific basis for their traditional uses (Sun et al., 2020), (Tiwari et al., 2021).
Antioxidant Properties : The antioxidant effects of Boswellia serrata in experimental models of colitis suggest its potential protective effects in inflammatory conditions (Hartmann et al., 2012).
Serratiopeptidase : There is evidence for the anti-inflammatory and analgesic effects of Serratiopeptidase, although further studies are needed to fully understand its clinical utility and safety (Bhagat et al., 2013).
Pharmacogenetics Research : The Pharmacogenetics Research Network studies the correlation of drug response with genetic variation, contributing to the understanding of how genetic factors influence the efficacy of drugs including those derived from plants like Huperzia serrata (Giacomini et al., 2007).
Lycopodium Alkaloid Biosynthesis : A comparative study of ESTs from Huperzia serrata and Phlegmariurus carinatus has identified genes potentially involved in the biosynthesis of lycopodium alkaloids (Luo et al., 2010).
properties
CAS RN |
15252-93-4 |
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Molecular Formula |
C16H25NO3 |
Molecular Weight |
279.37 g/mol |
IUPAC Name |
(1R,4S,6S,8S,9S)-6,8-dihydroxy-6-methyl-13-azatetracyclo[7.7.0.01,13.04,9]hexadecan-2-one |
InChI |
InChI=1S/C16H25NO3/c1-14(20)9-11-8-12(18)16-5-3-7-17(16)6-2-4-15(11,16)13(19)10-14/h11,13,19-20H,2-10H2,1H3/t11-,13+,14+,15-,16+/m1/s1 |
InChI Key |
SWDKDXWGADMDSP-CHUNWDLHSA-N |
Isomeric SMILES |
C[C@@]1(C[C@H]2CC(=O)[C@@]34[C@@]2(CCCN3CCC4)[C@H](C1)O)O |
SMILES |
CC1(CC2CC(=O)C34C2(CCCN3CCC4)C(C1)O)O |
Canonical SMILES |
CC1(CC2CC(=O)C34C2(CCCN3CCC4)C(C1)O)O |
Origin of Product |
United States |
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